Cas no 2987-16-8 (3,3-Dimethylbutyraldehyd)

3,3-Dimethylbutyraldehyd Properties

Names and Identifiers

• 3,3-Dimethylbutanal
• 3,3-Dimethylbutyraldehyde
• 3,3-Dimethylbutyraldehyde,DMBA
• 3,3-DiMethyl-Butanal
• 3,3-Dimethylbutanal,tert-Butylacetaldehyde
• 3,3-dimethylbutylaldehyde
• 3,3-dimethyl-butyraldehyde
• 3-methyl-i-pentanal
• Butanal,3,3-dimethyl
• EINECS 221-054-3
• tert-Butylacetaldehyde
• Butanal, 3,3-dimethyl-
• 3,3Dimethylbutyaldehyde
• CAM6HD7JKI
• LTNUSYNQZJZUSY-UHFFFAOYSA-N
• Neohexal
• PubChem3076
• 3,3-dimethylbutyraldehyd
• 3,3-dimethylbutan-1-one
• KSC207A3B
• EBD19375
• 3,3-Dimethylbutyraldehyde, purum, >=95.0% (GC)
• Q-100380
• MFCD00042807
• F2191-0024
• AM20090398
• D4098
• SCHEMBL21884
• AS-11404
• BP-11297
• A820087
• DTXSID60183984
• FT-0601971
• 3-METHYL-ISOVALERALDEHYDE
• AKOS009157149
• EN300-66394
• UNII-CAM6HD7JKI
• NS00028794
• 2987-16-8
• Q18130802
• Butyraldehyde, 3,3-dimethyl-
• 3,3-Dimethylbutyraldehyde, 95%
• 3,3-Dimethylbutanal; 3-Methyl-isovaleraldehyde; tert-Butylacetaldehyde
• DTXCID00106475
• DB-005259
• +Expand

• MDL： MFCD00042807
• InChIKey： LTNUSYNQZJZUSY-UHFFFAOYSA-N
• Inchi： 1S/C6H12O/c1-6(2,3)4-5-7/h5H,4H2,1-3H3
• SMILES： O=C([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 1735829

Computed Properties

• Exact Mass: 100.088815g/mol
• Surface Charge: 0
• XLogP3: 1.4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 100.088815g/mol
• Monoisotopic Mass: 100.088815g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 7
• Complexity: 59.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 1.62150
• PSA: 17.07000
• Refractive Index: n20/D 1.397(lit.)
• Boiling Point: 104-106 °C(lit.)
• Melting Point: -24 °C
• Flash Point: Fahrenheit: 55.4 ° f
  Celsius: 13 ° c
  
• Color/Form: Light yellow liquid
• Solubility: Not determined
• Sensitiveness: Air & Moisture Sensitive
• Density: 0.798 g/mL at 25 °C(lit.)

3,3-Dimethylbutyraldehyd Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：3.1
• Safety Instruction： S16-S23
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• Hazard Level：3.1
• Dangerous goods sign： F
• Hazardous Material transportation number：UN 1989 3/PG 2
• Hazard Statement： H225-H315-H319-H335
• Warning Statement： P210-P261-P305+P351+P338
• Prompt：dangerous
• Storage Condition：Store long-term at 2-8°C
• PackingGroup：II
• Risk Phrases： 11-36/37/38
• Signal Word：Danger
• HazardClass：3
• FLUKA BRAND F CODES：10-23

3,3-Dimethylbutyraldehyd Customs Data

• HS CODE：2912190090
• Customs Data：

  China Customs Code:

  2912190090

  Overview:

  HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%